Cas no 1806589-84-3 (1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one
• CAS No: 1806589-84-3
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4792704
• Update Time: 2025-06-10

1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(11)8-2-7(5-13)3-9(12)4-8/h2-4,10H,5H2,1H3
• InChI Key： KOQUQHZFAXWUED-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(CF)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one (CAS No. 1806589-84-3)

The compound 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one (CAS No. 1806589-84-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This halogenated ketone derivative features a fluoromethyl group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in the development of novel bioactive compounds, as its structural framework allows for diverse modifications.

One of the key reasons for the growing interest in 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one is its potential use in drug discovery. The presence of both bromine and chlorine atoms in its structure provides unique electronic effects, which can influence the binding affinity of derived molecules to biological targets. This has led to its exploration in the synthesis of small-molecule inhibitors for various diseases, including cancer and infectious diseases. Additionally, the fluoromethyl group is known to improve metabolic stability, a critical factor in the design of modern pharmaceuticals.

In the field of agrochemicals, 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one has shown promise as a building block for pesticide development. Its halogen-rich structure contributes to its efficacy in targeting pests while minimizing environmental impact. Recent studies have highlighted its potential in creating next-generation crop protection agents, aligning with the global push for sustainable agriculture. This aligns with the increasing demand for eco-friendly solutions in farming, a topic frequently searched by professionals in the field.

The synthesis of 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one involves multi-step organic reactions, often starting from commercially available aromatic precursors. Researchers have optimized protocols to achieve high yields and purity, making it accessible for industrial-scale production. Its CAS No. 1806589-84-3 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. This is particularly relevant given the rising emphasis on chemical traceability and safety standards in laboratories worldwide.

From a market perspective, the demand for 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one is expected to grow, driven by its versatility in organic synthesis. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical clients. Its relevance in high-throughput screening and medicinal chemistry further underscores its value in modern research pipelines.

In conclusion, 1-Bromo-1-(3-chloro-5-(fluoromethyl)phenyl)propan-2-one (CAS No. 1806589-84-3) represents a compelling example of how halogenated compounds continue to play a pivotal role in advancing scientific innovation. Its applications span across drug development, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. As the scientific community seeks more sustainable and efficient chemical solutions, this compound is poised to remain at the forefront of discovery.